Cas no 921998-61-0 (2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide)

2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide structure
921998-61-0 structure
Product Name:2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide
CAS No:921998-61-0
MF:C18H16ClFN2O2
MW:346.783246994019
CID:6256269
PubChem ID:27639381
Update Time:2024-01-05

2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide
    • 921998-61-0
    • F2266-0045
    • 2-chloro-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-6-fluorobenzamide
    • AKOS002014794
    • Inchi: 1S/C18H16ClFN2O2/c1-2-22-15-8-7-12(10-11(15)6-9-16(22)23)21-18(24)17-13(19)4-3-5-14(17)20/h3-5,7-8,10H,2,6,9H2,1H3,(H,21,24)
    • InChI Key: NJUKWUJPKDIMHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C(NC1C=CC2=C(C=1)CCC(N2CC)=O)=O)F

Computed Properties

  • Exact Mass: 346.0884336g/mol
  • Monoisotopic Mass: 346.0884336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.4Ų

2-chloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-6-fluorobenzamide Pricemore >>

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